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Compound of Interest

Compound Name:
Propanamide, 3,3'-dithiobis[n-

methyl-

Cat. No.: B033000 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of 3,3'-Disulfanediylbis(N-methylpropanamide), a key intermediate in the

preparation of various commercially significant compounds. This document is intended for

researchers, scientists, and professionals in the fields of drug development, materials science,

and chemical synthesis.

Chemical Structure and Identification
3,3'-Disulfanediylbis(N-methylpropanamide) is a symmetrical disulfide-containing amide. The

molecule consists of two N-methylpropanamide units linked by a disulfide bond between their

respective 3-positions.

DOT Script of the Chemical Structure:

Caption: 2D Chemical Structure of 3,3'-Disulfanediylbis(N-methylpropanamide).
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Identifier/Descriptor Value

IUPAC Name 3,3'-Disulfanediylbis(N-methylpropanamide)[1]

CAS Number 999-72-4[1][2]

Molecular Formula C8H16N2O2S2[1][2]

Molecular Weight 236.36 g/mol [1]

Canonical SMILES CNC(=O)CCSSCCC(=O)NC[1]

InChI

InChI=1S/C8H16N2O2S2/c1-9-7(11)3-5-13-14-

6-4-8(12)10-2/h3-6H2,1-2H3,(H,9,11)(H,10,12)

[1][2]

Synonyms
N,N'-dimethyl-3,3'-dithiodipropionamide, 3,3'-

Dithiobis(N-methylpropanamide)[2]

Physicochemical Properties
Property Value

Density 1.179 g/cm³[2]

Boiling Point 510.7 °C at 760 mmHg[2]

Flash Point 262.6 °C[2]

Refractive Index 1.534[2]

Synthesis
3,3'-Disulfanediylbis(N-methylpropanamide) is primarily synthesized as an intermediate for the

production of substituted 3-isothiazolones, which have applications as biocides and

antimicrobial agents.

General Synthetic Route
A common method for the preparation of N,N'-dialkyl-3,3'-dithiodipropionamides involves the

reaction of a 3,3'-dithiopropionic acid alkyl ester with an alkylamine. This reaction is typically

carried out in a polar solvent at a controlled temperature.
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DOT Script of the General Synthesis Workflow:
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3-Isothiazolones

Click to download full resolution via product page

Caption: General synthesis workflow for 3,3'-Disulfanediylbis(N-methylpropanamide).

Experimental Protocol Example
While specific, detailed experimental protocols for the synthesis of 3,3'-Disulfanediylbis(N-

methylpropanamide) are not readily available in peer-reviewed literature, a general procedure

can be inferred from patent literature. The following is a representative, generalized protocol:

Reaction Setup: A solution of 3,3'-dithiopropionic acid alkyl ester is prepared in a suitable

polar solvent (e.g., methanol, ethanol) in a reaction vessel equipped with a stirrer and a

temperature control system.

Amine Addition: An alkylamine, such as methylamine, is added to the solution. The reaction

temperature is maintained between 0 and 50 °C.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

Work-up and Isolation: Upon completion, the solvent is typically removed under reduced

pressure. The resulting crude product can be purified by recrystallization from an appropriate

solvent to yield 3,3'-Disulfanediylbis(N-methylpropanamide).

Applications and Biological Relevance
The primary application of 3,3'-Disulfanediylbis(N-methylpropanamide) is as a crucial

intermediate in the synthesis of isothiazolone derivatives. Isothiazolones are a class of
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heterocyclic compounds widely used as antimicrobial agents and biocides in various industrial

applications, including in antifouling coatings.

Although the biological activity of 3,3'-Disulfanediylbis(N-methylpropanamide) itself is not

extensively documented, its role as a precursor to potent biocides highlights its importance in

the development of antimicrobial and antifouling technologies. The final isothiazolone products

derived from this intermediate are known to exert their antimicrobial effects through

mechanisms such as the inhibition of essential enzymes and disruption of cellular processes.

Spectroscopic and Crystallographic Data
Detailed, publicly available experimental spectroscopic (NMR, IR, Mass Spectrometry) and

crystallographic data for 3,3'-Disulfanediylbis(N-methylpropanamide) are limited. Researchers

requiring this information for analytical or structural studies may need to perform these

analyses independently.

Safety Information
Safety data sheets (SDS) should be consulted for detailed handling and safety information. As

with any chemical, appropriate personal protective equipment (PPE), including gloves and

safety glasses, should be used when handling 3,3'-Disulfanediylbis(N-methylpropanamide).

Work should be conducted in a well-ventilated area.

Conclusion
3,3'-Disulfanediylbis(N-methylpropanamide) is a well-defined chemical entity with a critical role

as a synthetic intermediate. Its structure and physicochemical properties are established, and a

general synthetic pathway is understood. While detailed experimental and biological data on

the compound itself are not extensively published, its importance in the production of

commercially significant antimicrobial and antifouling agents is clear. Further research into the

specific biological activities and reaction kinetics of this molecule could provide valuable

insights for the optimization of existing synthetic routes and the development of new

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b033000#3-3-disulfanediylbis-n-methylpropanamide-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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